Cas no 1354016-21-9 (1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one)

• Product Name: 1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one
• CAS No: 1354016-21-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 2155822
• Update Time: 2025-06-09

1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-((S)-2-amino-3-methyl-butyryl)-piperidin-3-one
• (S)-1-(2-Amino-3-methylbutanoyl)piperidin-3-one
• AM96565
• 1-((S)-2-Amino-3-methylbutyryl)piperidin-3-one
• 1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one

• Inchi： 1S/C10H18N2O2/c1-7(2)9(11)10(14)12-5-3-4-8(13)6-12/h7,9H,3-6,11H2,1-2H3/t9-/m0/s1
• InChI Key： PYHXQEQOHAEJMW-VIFPVBQESA-N
• SMILES： O=C([C@H](C(C)C)N)N1CC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 63.4

Additional information on 1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one

Introduction to 1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-one (CAS No. 1354016-21-9)

1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1354016-21-9, has garnered attention due to its potential applications in drug development and biochemical research. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its relevance in contemporary scientific advancements.

The molecular structure of 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) consists of a piperidine ring substituted with a (S-2-amino-3-methyl-butyryl) side chain. This configuration imparts specific stereochemical and electronic properties, making it a valuable candidate for further investigation. The presence of the chiral center at the S configuration suggests potential interactions with biological targets that are highly specific, a feature that is increasingly sought after in the design of novel therapeutics.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides without their drawbacks. 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) fits well within this framework, as it can serve as a building block for peptidomimetic libraries. These libraries are instrumental in identifying compounds that can interact with biological pathways in a targeted manner, thereby enhancing therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) is its potential role in the treatment of neurological disorders. The piperidine core is a common motif in drugs that affect the central nervous system, due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Current research indicates that derivatives of this compound may exhibit properties that are beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The stereochemical purity of the (S) configuration is particularly important, as it ensures optimal binding affinity and selectivity.

The synthesis of 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) involves multi-step organic reactions, each requiring precise control to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to ensure the correct stereochemical configuration. These methods not only enhance the efficiency of production but also contribute to the scalability of the process for industrial applications.

Recent studies have also explored the pharmacokinetic properties of 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one). Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility and stability under physiological conditions. These characteristics make it an attractive candidate for further development into a drug candidate.

The role of computational chemistry in the study of 1-((S-2-Amino-3-methyl-butyryl)-piperidin-3-one) cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also provides insights into mechanisms of action that might not be apparent through experimental methods alone. The integration of computational tools with experimental data has become a cornerstone of modern pharmaceutical research.

In conclusion, 1-((S strong>-2-Amino-3-methyl-butyryl)-piperidin -3-one (CAS No. 1354016 -21 -9) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features, potential applications in treating neurological disorders, and favorable pharmacokinetic properties make it a valuable compound for further research and development. As scientific understanding continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.